3/'-mercapto-3/'-deoxythymidine-5/'-triphosphate
3/'-mercapto-3/'-deoxythymidine-5/'-triphosphate
Brand Name:
Vulcanchem
CAS No.:
135490-62-9
VCID:
VC0149703
InChI:
InChI=1S/C10H17N2O13P3S/c1-5-3-12(10(14)11-9(5)13)8-2-7(29)6(23-8)4-22-27(18,19)25-28(20,21)24-26(15,16)17/h3,6-8,29H,2,4H2,1H3,(H,18,19)(H,20,21)(H,11,13,14)(H2,15,16,17)/t6-,7+,8-/m1/s1
SMILES:
CC1=CN(C(=O)NC1=O)C2CC(C(O2)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)S
Molecular Formula:
C10H17N2O13P3S
Molecular Weight:
498.24 g/mol
3/'-mercapto-3/'-deoxythymidine-5/'-triphosphate
CAS No.: 135490-62-9
Main Products
VCID: VC0149703
Molecular Formula: C10H17N2O13P3S
Molecular Weight: 498.24 g/mol
CAS No. | 135490-62-9 |
---|---|
Product Name | 3/'-mercapto-3/'-deoxythymidine-5/'-triphosphate |
Molecular Formula | C10H17N2O13P3S |
Molecular Weight | 498.24 g/mol |
IUPAC Name | [hydroxy-[[(2R,3S,5R)-5-(5-methyl-2,4-dioxopyrimidin-1-yl)-3-sulfanyloxolan-2-yl]methoxy]phosphoryl] phosphono hydrogen phosphate |
Standard InChI | InChI=1S/C10H17N2O13P3S/c1-5-3-12(10(14)11-9(5)13)8-2-7(29)6(23-8)4-22-27(18,19)25-28(20,21)24-26(15,16)17/h3,6-8,29H,2,4H2,1H3,(H,18,19)(H,20,21)(H,11,13,14)(H2,15,16,17)/t6-,7+,8-/m1/s1 |
Standard InChIKey | CAPCNIFVHOVZCQ-GJMOJQLCSA-N |
Isomeric SMILES | CC1=CN(C(=O)NC1=O)[C@H]2C[C@@H]([C@H](O2)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)S |
SMILES | CC1=CN(C(=O)NC1=O)C2CC(C(O2)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)S |
Canonical SMILES | CC1=CN(C(=O)NC1=O)C2CC(C(O2)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)S |
Synonyms | 3'-mercapto-3'-deoxythymidine-5'-triphosphate 3-MDTTP |
PubChem Compound | 131885 |
Last Modified | Nov 11 2021 |
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